Cas no 954228-68-3 (3-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine)

• Product Name: 3-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine
• CAS No: 954228-68-3
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 3032496
• PubChem ID: 22308667
• Update Time: 2025-11-07

3-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine
• 2-methyl-5-piperidin-3-yl-1,3,4-oxadiazole
• Piperidine, 3-(5-methyl-1,3,4-oxadiazol-2-yl)-
• 954228-68-3
• AKOS005208467
• BAWKGMVJXWCTFA-UHFFFAOYSA-N
• EN300-62870
• F91651
• 2-methyl-5-(piperidin-3-yl)-1,3,4-oxadiazole
• F2184-0017
• SCHEMBL2600257

• MDL： MFCD09750322
• Inchi： 1S/C8H13N3O/c1-6-10-11-8(12-6)7-3-2-4-9-5-7/h7,9H,2-5H2,1H3
• InChI Key： BAWKGMVJXWCTFA-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1C1CNCCC1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine

Recent Advances in the Study of 3-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine (CAS: 954228-68-3) in Chemical Biology and Pharmaceutical Research

The compound 3-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine (CAS: 954228-68-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a piperidine ring linked to a 5-methyl-1,3,4-oxadiazole moiety, exhibits promising pharmacological properties, particularly in the context of drug discovery and development. Recent studies have explored its potential as a scaffold for designing novel therapeutic agents, with a focus on its interactions with biological targets and its pharmacokinetic profile.

One of the key areas of investigation has been the role of 3-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine in modulating enzyme activity. Researchers have identified its ability to act as an inhibitor for specific enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Structural-activity relationship (SAR) studies have further elucidated the importance of the oxadiazole ring in binding to active sites, while the piperidine moiety contributes to solubility and bioavailability.

In addition to its enzyme inhibitory properties, recent publications have highlighted the compound's utility in medicinal chemistry as a building block for more complex molecules. For instance, derivatives of 3-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine have been synthesized and evaluated for their anticancer activity. Preliminary results indicate that certain derivatives exhibit selective cytotoxicity against cancer cell lines, with minimal effects on normal cells. These findings underscore the compound's versatility and potential for further optimization.

Another notable advancement is the application of computational modeling techniques to predict the binding modes of 3-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine with various biological targets. Molecular docking studies have provided insights into the compound's interactions at the atomic level, facilitating the design of more potent analogs. Such approaches have been instrumental in accelerating the drug discovery process, reducing the need for extensive experimental screening.

Despite these promising developments, challenges remain in the clinical translation of 3-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine-based therapeutics. Issues such as metabolic stability, toxicity, and formulation need to be addressed through rigorous preclinical studies. However, the compound's unique structural features and demonstrated biological activities position it as a valuable tool for future research in chemical biology and drug development.

In conclusion, the latest research on 3-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine (CAS: 954228-68-3) highlights its potential as a multifunctional scaffold in pharmaceutical applications. Ongoing studies are expected to further explore its mechanisms of action and expand its therapeutic repertoire, offering new avenues for treating a range of diseases.